
An In-depth Technical Guide to the Structure of
m-(Pinacolboryl)anisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(3-Methoxyphenyl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Cat. No.: B130250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
This guide provides a comprehensive technical overview of the structure, synthesis, and

reactivity of m-(Pinacolboryl)anisole, a key building block in modern organic synthesis,

particularly in the realm of drug discovery and development. Its utility primarily stems from its

role as a stable, versatile precursor in palladium-catalyzed cross-coupling reactions, most

notably the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds. This document

collates available spectroscopic and physical data, outlines detailed experimental protocols,

and visualizes its structure and synthetic pathways.

Chemical Structure and Properties
m-(Pinacolboryl)anisole, systematically named 2-(3-methoxyphenyl)-4,4,5,5-tetramethyl-
1,3,2-dioxaborolane, possesses the chemical formula C13H19BO3.[1][2][3][4] The molecule

consists of a central benzene ring substituted at the meta position with a methoxy group (-

OCH3) and a pinacolboryl group. The pinacolboryl group, a five-membered ring containing

boron and two oxygen atoms, along with four methyl groups, imparts significant stability to this

organoboron compound, making it less prone to degradation and protodeboronation compared

to the corresponding boronic acid.

Physical and Chemical Properties:
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Property Value Reference

CAS Number 325142-84-5 [1][3][4]

Molecular Weight 234.10 g/mol [1]

Appearance
Clear, colorless to almost

colorless liquid
[2]

Density 1.028 g/mL at 25 °C [4]

Refractive Index n20/D 1.502 [4]

Boiling Point 328.2±25.0 °C (Predicted) [2]

Flash Point >110℃ [2]

Storage Temperature 2-8°C [4]

Structural Diagram:

Caption: Chemical structure of m-(Pinacolboryl)anisole.

Experimental Protocols
Synthesis of m-(Pinacolboryl)anisole
A general and widely used method for the synthesis of arylboronic acid pinacol esters is the

esterification of the corresponding arylboronic acid with pinacol.

General Procedure for the Synthesis of Arylboronic Acid Pinacol Esters:

Reactants:

3-Methoxyphenylboronic acid (1 equivalent)

Pinacol (1.2 equivalents)

Anhydrous diethyl ether (Et2O) or other suitable solvent

Procedure:
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To a solution of pinacol in diethyl ether, add the 3-methoxyphenylboronic acid.

Stir the resulting solution at room temperature overnight.

Concentrate the reaction mixture under reduced pressure to remove the solvent.

Purify the crude product by flash column chromatography to yield the desired m-

(Pinacolboryl)anisole.[5]

Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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